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Compound of Interest

Compound Name: Ticarcillin sodium

Cat. No.: B1683155 Get Quote

Welcome to our technical support center. This resource provides researchers, scientists, and

drug development professionals with detailed guidance on adjusting ticarcillin concentrations

for the effective elimination of various Agrobacterium strains during plant transformation

experiments.

Frequently Asked Questions (FAQs)
Q1: What is ticarcillin and why is it used in Agrobacterium-mediated transformation?

A1: Ticarcillin is a β-lactam antibiotic that inhibits the synthesis of bacterial cell walls. In plant

tissue culture, it is used to eliminate Agrobacterium tumefaciens after the co-cultivation step,

preventing the bacteria from overgrowing and killing the plant explants. It is often used in a

formulation called Timentin™, which is a mixture of ticarcillin and clavulanic acid.[1][2][3][4]

Clavulanic acid is a β-lactamase inhibitor that protects ticarcillin from degradation by β-

lactamase enzymes produced by some resistant bacteria.[5][6]

Q2: What is the recommended concentration of ticarcillin to use for eliminating Agrobacterium?

A2: The optimal concentration of ticarcillin can vary depending on the Agrobacterium strain, the

plant species, and the specific experimental conditions. However, a general starting range is

between 100 mg/L and 500 mg/L. It is crucial to empirically determine the optimal concentration

for your specific system.

Q3: Are different Agrobacterium strains susceptible to different concentrations of ticarcillin?
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A3: Yes, different Agrobacterium strains can exhibit varying levels of susceptibility to ticarcillin.

For instance, some studies suggest that more virulent strains like GV3101 might require higher

concentrations for effective elimination compared to strains like LBA4404.[7] It is always

recommended to perform a dose-response experiment to determine the minimal inhibitory

concentration (MIC) for your specific strain.

Q4: Can ticarcillin harm my plant tissues?

A4: While generally less phytotoxic than other antibiotics like cefotaxime, high concentrations

of ticarcillin can negatively impact plant regeneration and growth in some species.[8] However,

some studies have reported that Timentin can have hormone-like effects that may even

promote shoot regeneration in certain plants.[9][10] It is essential to find a balance between

effective Agrobacterium elimination and minimal damage to the plant explants.

Q5: What should I do if I still see Agrobacterium growth even after using ticarcillin?

A5: If you observe persistent Agrobacterium growth, you can try the following troubleshooting

steps:

Increase the ticarcillin concentration: Gradually increase the concentration in your washing

and selection media.

Optimize washing steps: After co-cultivation, thoroughly wash the explants with sterile water

or liquid culture medium containing ticarcillin to reduce the bacterial load.[11]

Use a combination of antibiotics: Some protocols recommend using a combination of

antibiotics, such as ticarcillin and cefotaxime, for more effective bacterial elimination.[11]

Check your antibiotic stock solution: Ensure your ticarcillin stock solution is fresh and has

been stored correctly, as it can be unstable.[1]

Verify the Agrobacterium strain's susceptibility: Your strain may have developed resistance. It

is advisable to test its susceptibility to different antibiotics.

Troubleshooting Guides
Problem: Persistent Agrobacterium Contamination
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This guide provides a systematic approach to troubleshooting persistent Agrobacterium

contamination in your plant transformation experiments.

Workflow for Troubleshooting Contamination:
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Caption: Troubleshooting workflow for persistent Agrobacterium contamination.

Data Presentation: Recommended Ticarcillin/Timentin
Concentrations
The following table summarizes ticarcillin/Timentin concentrations reported in various studies

for different Agrobacterium strains. Note that the optimal concentration can be plant species-

dependent.

Agrobacterium
Strain

Antibiotic
Concentration
(mg/L)

Plant Species
(if specified)

Reference

LBA4404 Timentin 150 - 400 General [10]

LBA4404 Cefotaxime 200 - 300 General [11]

LBA4404 Timentin 500 Tobacco [1]

GV3101 Timentin 400 General [10]

GV3101 Ceftriaxone 400 General [10]

EHA105 Timentin 250 - 400 General [10]

C58 Timentin 250 General [10]

AGL0 Timentin 100 - 200 Tomato [10]

General Timentin 200 - 500 General [6][11]

General Timentin 300 Strawberry [9]

General Timentin 200 Tomato [8]

Experimental Protocols
Protocol 1: Preparation of Ticarcillin/Timentin Stock
Solution
This protocol outlines the steps for preparing a stock solution of Timentin.

Materials:
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Timentin™ powder (Ticarcillin/Clavulanic acid mixture)

Sterile distilled water

Sterile filter sterilization unit (0.22 µm pore size)

Sterile centrifuge tubes or vials for aliquoting

Procedure:

Calculate the required amount of Timentin™ powder to prepare a stock solution of a desired

concentration (e.g., 100 mg/mL).

In a laminar flow hood, dissolve the Timentin™ powder in sterile distilled water. Mix gently

until fully dissolved.

Filter-sterilize the solution using a 0.22 µm syringe filter into a sterile container.

Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes or cryovials.

Label the aliquots with the name of the antibiotic, concentration, and date of preparation.

Store the aliquots at -20°C. Timentin solutions are unstable and should not be stored for

extended periods.[1]

Protocol 2: Determining the Optimal Ticarcillin
Concentration
This protocol describes a method to determine the minimum inhibitory concentration (MIC) of

ticarcillin for your specific Agrobacterium strain.

Materials:

Agrobacterium strain of interest

LB agar plates
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Ticarcillin/Timentin stock solution

Sterile spreader

Procedure:

Prepare a series of LB agar plates containing different concentrations of ticarcillin (e.g., 0,

50, 100, 150, 200, 250, 300 mg/L).

Grow a liquid culture of your Agrobacterium strain overnight.

Spread a small, consistent volume of the overnight culture onto each of the prepared plates.

Incubate the plates at 28°C for 2-3 days.

Observe the plates for bacterial growth. The lowest concentration of ticarcillin that completely

inhibits visible growth is the MIC.

It is recommended to use a concentration slightly above the MIC in your plant transformation

experiments to ensure complete elimination.

Workflow for Determining Optimal Ticarcillin Concentration:
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Caption: Workflow for determining the optimal ticarcillin concentration.
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Signaling Pathways and Mechanisms
Mechanism of Action: Ticarcillin and Clavulanic Acid

This diagram illustrates the synergistic mechanism of ticarcillin and clavulanic acid in

eliminating β-lactamase-producing bacteria.

β-lactamase Producing Bacterium

β-lactamase Enzyme
Bacterial Cell Wall

Synthesis Bacterial Cell Lysis
and Death

Leads to

Ticarcillin

Inactivated by
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Caption: Mechanism of ticarcillin and clavulanic acid synergy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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